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Compound of Interest

Compound Name: (rac)-Talazoparib

Cat. No.: B10752687 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (rac)-Talazoparib. The following procedural

guidance is designed to ensure the safe handling and disposal of this potent compound.

(rac)-Talazoparib is a potent poly (ADP-ribose) polymerase (PARP) inhibitor.[1][2] Safety data

sheets (SDS) for Talazoparib and its tosylate salt indicate that it is suspected of causing genetic

defects, may damage the unborn child, and causes damage to organs through prolonged or

repeated exposure.[3][4][5] Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
A thorough risk assessment considering the quantity, physical form (powder or solution), and

specific laboratory procedure is critical for selecting the appropriate PPE. The following table

summarizes the recommended PPE for various laboratory activities with (rac)-Talazoparib.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double-

gloving (e.g., nitrile)-

Disposable sleeves

High risk of aerosolization and

inhalation of potent powders

necessitates full respiratory

protection. Double-gloving

provides an additional barrier

against contamination.[6]

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls like a

fume hood are the primary

means of protection.[6]

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate gloves for the

solvent and compound

Focus on preventing skin and

eye exposure. The specific

procedure will dictate the

required level of containment.

[6]

General Laboratory Operations
- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to

protect against incidental

contact.[6]
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Hazard Statement GHS Classification Source

Suspected of causing genetic

defects
Muta 2 (H341) [3]

May damage the unborn child Repr 1B (H360D) [3]

Causes damage to organs

through prolonged or repeated

exposure

STOT RE 1 (H372) [3][4]

Toxic if swallowed Acute Tox. 3 (H301) [4]

Operational and Disposal Plan
A systematic approach is essential for handling potent compounds like (rac)-Talazoparib from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leakage.

Store (rac)-Talazoparib in a designated, locked, and clearly labeled area.

Consult the supplier's documentation for specific storage conditions, such as temperature

and protection from light.[4]

2. Handling Procedures:

Always handle (rac)-Talazoparib within a certified chemical fume hood or other appropriate

containment device.

Before starting any work, ensure that all necessary PPE is available and in good condition.

Minimize the generation of dust when working with the powdered form.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3][4]

Do not eat, drink, or smoke in areas where (rac)-Talazoparib is handled.[3][4]
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3. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.[3]

Cleanup should only be performed by trained personnel wearing appropriate PPE.

For dry spills, carefully collect the material in a manner that avoids dust generation.[3] Do not

use a vacuum cleaner unless it is equipped with a HEPA filter.

For liquid spills, absorb the material with an inert absorbent.

Decontaminate the spill area thoroughly.

All materials used for cleanup should be disposed of as hazardous waste.

4. Disposal Plan:

Contaminated PPE: All disposable items that have come into contact with (rac)-Talazoparib,

such as gloves, disposable lab coats, and sleeves, are considered contaminated. These

items should be carefully removed to avoid self-contamination and placed in a sealed,

labeled hazardous waste container.[6]

Aqueous Waste: Collect all aqueous waste containing (rac)-Talazoparib in a sealed and

clearly labeled container. Do not mix with other waste streams unless compatibility has been

confirmed.[6]

Solid Waste: Dispose of contaminated solid waste, including excess (rac)-Talazoparib, in

accordance with all local, state, and federal regulations for hazardous waste.

All waste containers must be clearly labeled with the chemical name and associated

hazards.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

personal protective equipment when handling (rac)-Talazoparib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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